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Compound of Interest

Compound Name:
20-(tert-Butoxy)-20-oxoicosanoic

acid

Cat. No.: B612319 Get Quote

Essential Safety and Handling Guide for 20-(tert-
Butoxy)-20-oxoicosanoic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 20-(tert-butoxy)-20-
oxoicosanoic acid (CAS Number: 683239-16-9). Adherence to these protocols is essential for

ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Classification
20-(tert-Butoxy)-20-oxoicosanoic acid is a chemical that requires careful handling due to its

potential health effects.[1] It is harmful if swallowed, inhaled, or comes into contact with skin.[1]

The substance is classified as an irritant and can cause skin, eye, and respiratory irritation.[1]

[2]

Table 1: GHS Hazard Summary
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning alt text

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning alt text

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning alt text

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning alt text

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning alt text

Specific Target Organ

Toxicity (Single

Exposure) (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation
Warning alt text

Source: Aggregated GHS information from ECHA C&L Inventory.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical, minimizing exposure.[3] The following table summarizes the required PPE for

handling 20-(tert-butoxy)-20-oxoicosanoic acid, which is a solid at room temperature.[2][4]

Table 2: Recommended Personal Protective Equipment
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Protection Type Recommended PPE
Rationale and Best
Practices

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles must be worn to

protect against dust particles

and splashes.[5][6] A face

shield provides an additional

layer of protection for the

entire face.[6][7]

Skin and Body Protection

Chemical-resistant gloves

(Nitrile or Neoprene), lab coat,

and full-length clothing

Impervious gloves are required

to prevent skin contact.[8] A

lab coat should be worn and

fully buttoned.[9] Closed-toe

shoes and long pants are

mandatory to cover all skin.[9]

Respiratory Protection NIOSH-approved respirator

Since the substance is a solid

and can form dust, a respirator

is necessary if engineering

controls are insufficient or

when handling large quantities

to prevent inhalation.[8][9] Use

should follow a full respiratory

protection program, including

fit testing.[9]

Operational Plan: Step-by-Step Handling Protocol
3.1. Engineering Controls

Ventilation: Always handle 20-(tert-butoxy)-20-oxoicosanoic acid in a well-ventilated area.

[8] A certified chemical fume hood is the recommended engineering control for dispensing

and handling the compound to minimize inhalation risk.[10][11]

3.2. Pre-Handling Preparations
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Review SDS: Thoroughly read and understand the Safety Data Sheet (SDS) before work

begins.[11]

Area Designation: Designate a specific area for handling, clearly marking it as a "Corrosives

Use Area."[11]

Assemble PPE: Put on all required PPE as specified in Table 2. Ensure gloves are inspected

for any defects before use.[9]

Emergency Equipment: Confirm that a safety shower and eyewash station are unobstructed

and within a 10-second travel distance.[11]

3.3. Handling Procedure

Weighing: Handle the solid chemical carefully to avoid generating dust.[8] Use a balance

inside the fume hood or in a ventilated enclosure.

Transporting: When moving the chemical, use sealed, clearly labeled, and durable

secondary containers.[11]

During Use: Keep containers tightly closed when not in use.[11] Avoid all personal contact

with the substance.[8] Do not eat, drink, or smoke in the handling area.[8]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[8]

Decontaminate the work surface with an appropriate cleaning agent.

Disposal Plan
4.1. Waste Collection

Container: Place all waste material, including contaminated disposables (e.g., gloves,

wipes), into a clean, dry, sealable, and clearly labeled hazardous waste container.[8]

Segregation: Store waste containers away from incompatible materials. Specifically, keep

this acidic waste separate from bases, oxidizers, and flammable solvents.[10][12]

4.2. Spill Cleanup
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Evacuate: If a significant spill occurs, evacuate the immediate area and alert colleagues.

PPE: Wear all recommended PPE, including respiratory protection, before re-entering the

area.

Contain and Absorb: For small spills, use dry cleanup procedures.[8] Cover the spill with an

inert absorbent material (e.g., sand or vermiculite). Do not use combustible materials.

Neutralize: Cautiously neutralize the spilled acid with a suitable agent like sodium

bicarbonate.[10]

Collect: Sweep or vacuum the absorbed and neutralized material into the designated

hazardous waste container.[8] Avoid generating dust.[8] Do not use air hoses for cleaning.[8]

Decontaminate: Clean the spill area thoroughly.

4.3. Final Disposal

All chemical waste must be disposed of following local, state, and federal regulations.

Contact your institution's Environmental Health & Safety (EH&S) department for collection

and disposal.[10]

Safe Handling Workflow
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response
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Caption: Workflow for safely handling 20-(tert-butoxy)-20-oxoicosanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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